![molecular formula C18H17NO3S B2677534 4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid CAS No. 592473-77-3](/img/structure/B2677534.png)
4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid
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Overview
Description
The compound “4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid” is a derivative of thiazolidine . Thiazolidine is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is an intriguing heterocyclic compound present in diverse natural and bioactive compounds .
Synthesis Analysis
The synthesis of thiazolidine derivatives, including “this compound”, involves various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry . These methods aim to improve their selectivity, purity, product yield, and pharmacokinetic activity .Mechanism of Action
The mechanism of action of 4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid is through the inhibition of the CGRP receptor. CGRP is a neuropeptide that is involved in the pathophysiology of migraine. By inhibiting the CGRP receptor, telcagepant reduces the release of CGRP and thereby reduces the symptoms of migraine.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its inhibition of the CGRP receptor. By inhibiting the CGRP receptor, telcagepant reduces the release of CGRP and thereby reduces the symptoms of migraine. In addition, telcagepant has been shown to have a favorable safety profile in clinical trials.
Advantages and Limitations for Lab Experiments
The advantages of using 4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid in lab experiments are its potency and selectivity as a CGRP receptor antagonist. The limitations of using telcagepant in lab experiments are related to its solubility and stability.
Future Directions
For research on 4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid include the development of more potent and selective CGRP receptor antagonists, the exploration of the role of CGRP in other neurological disorders, and the investigation of the long-term safety and efficacy of CGRP receptor antagonists in the treatment of migraine.
Synthesis Methods
The synthesis of 4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid has been described in the literature. The synthesis involves the reaction of 2-phenylethylamine with 2-bromoacetic acid to form the corresponding amide. The amide is then reacted with thiourea and benzoic acid to form the thiazolidinone ring. The thiazolidinone ring is then oxidized to the corresponding thiazolidinedione, which is then hydrolyzed to form this compound.
Scientific Research Applications
4-[4-Oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid has been extensively studied for its potential as a therapeutic agent for the treatment of migraine. In preclinical studies, telcagepant has been shown to be a potent and selective antagonist of the CGRP receptor. In clinical trials, telcagepant has been shown to be effective in the treatment of acute migraine attacks and in the prevention of migraine.
properties
IUPAC Name |
4-[4-oxo-3-(2-phenylethyl)-1,3-thiazolidin-2-yl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO3S/c20-16-12-23-17(14-6-8-15(9-7-14)18(21)22)19(16)11-10-13-4-2-1-3-5-13/h1-9,17H,10-12H2,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRERUEHSZCRKIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(S1)C2=CC=C(C=C2)C(=O)O)CCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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